Cas no 914656-78-3 (Phenol, 2-(di-1H-pyrrol-2-ylmethyl)-)

Phenol,  2-(di-1H-pyrrol-2-ylmethyl)- structure
914656-78-3 structure
Product name:Phenol, 2-(di-1H-pyrrol-2-ylmethyl)-
CAS No:914656-78-3
MF:C15H14N2O
MW:238.28446
CID:1969342
PubChem ID:11983787

Phenol, 2-(di-1H-pyrrol-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(di-1H-pyrrol-2-ylmethyl)-
    • 914656-78-3
    • 2-(Di-1H-pyrrol-2-ylmethyl)phenol
    • DB-277380
    • 2-(Di(1H-pyrrol-2-yl)methyl)phenol
    • Phenol, 2-(di-1H-pyrrol-2-ylmethyl)-
    • Inchi: InChI=1S/C15H14N2O/c18-14-8-2-1-5-11(14)15(12-6-3-9-16-12)13-7-4-10-17-13/h1-10,15-18H
    • InChI Key: BWHPSGWGIIZVPY-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C(C2=CC=CN2)C3=CC=CN3)O

Computed Properties

  • Exact Mass: 238.110613074Da
  • Monoisotopic Mass: 238.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 51.8Ų

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